Cas no 2034529-02-5 (2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole)

• Product Name: 2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole
• CAS No: 2034529-02-5
• MF: C₁₇H₁₆N₄O₂
• MW: 308.3345
• CID: 5353211
• Update Time: 2025-07-19

2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-indol-2-yl-(3-pyridazin-3-yloxypyrrolidin-1-yl)methanone
• (1H-indol-2-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone
• 2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole

• Inchi： 1S/C17H16N4O2/c22-17(15-10-12-4-1-2-5-14(12)19-15)21-9-7-13(11-21)23-16-6-3-8-18-20-16/h1-6,8,10,13,19H,7,9,11H2
• InChI Key： FBVWXEAIMDOJME-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C([H])=NN=1)C1([H])C([H])([H])N(C(C2=C([H])C3=C([H])C([H])=C([H])C([H])=C3N2[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• XLogP3: 2
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole

Introduction to 2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole (CAS No. 2034529-02-5)

2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034529-02-5, represents a novel scaffold that has been extensively explored for its potential therapeutic applications. The molecular structure of this compound integrates several key pharmacophoric elements, including a pyridazine ring, a pyrrolidine moiety, and an indole core, which collectively contribute to its unique chemical and biological properties.

The pyridazine moiety is a heterocyclic aromatic ring that is known for its ability to modulate various biological pathways. In particular, pyridazine derivatives have been widely studied for their potential roles in enzyme inhibition and receptor binding. The presence of the 3-(pyridazin-3-yloxy) group in this compound suggests a possible interaction with biological targets that are sensitive to pyridazine-based ligands. This feature makes the compound an attractive candidate for further investigation in drug discovery programs.

Furthermore, the pyrrolidine ring is another critical component of this molecule. Pyrrolidine derivatives are well-documented for their versatility in medicinal chemistry, often serving as key structural motifs in bioactive molecules. The 1H-indole core adds another layer of complexity, as indole derivatives are extensively studied for their pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements in 2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole creates a promising scaffold for the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies suggest that the pyridazin-3-yloxy group may interact with proteins involved in metabolic pathways, while the pyrrolidine-1-carbonyl moiety could potentially engage with enzymes or receptors responsible for signal transduction. These interactions are crucial for understanding the pharmacological profile of the compound and may guide future modifications to enhance its therapeutic efficacy.

The synthesis of 2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole presents a significant challenge due to the complexity of its molecular structure. However, modern synthetic methodologies have made it possible to construct such intricate molecules with high precision. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, have been employed to obtain high yields and purity of the target compound. These synthetic strategies not only facilitate the production of sufficient quantities for experimental studies but also allow for structural modifications to optimize pharmacological properties.

In vitro studies have begun to elucidate the biological activity of 2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole. Preliminary results indicate that this compound exhibits promising interactions with certain enzymes and receptors, suggesting potential applications in treating various diseases. For instance, its ability to modulate metabolic pathways may make it useful in managing conditions related to dysregulation of these processes. Additionally, its interactions with signaling proteins could open new avenues for treating neurological disorders or inflammatory diseases.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole. These technologies enable researchers to predict biological activity based on molecular structure, significantly reducing the time and resources required for experimental validation. As a result, compounds such as this one are being rapidly screened for their potential therapeutic applications, leading to more efficient drug development pipelines.

The future prospects for 2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole are vast and exciting. Ongoing research aims to further refine its pharmacological properties through structural optimization and analog design. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening, scientists hope to uncover new therapeutic applications that could benefit patients worldwide. The compound's unique combination of structural features positions it as a valuable asset in the ongoing quest to develop novel treatments for complex diseases.

In conclusion, 2-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1H-indole (CAS No. 2034529-02-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate molecular structure, characterized by key pharmacophoric elements such as the pyridazine, pyrrolidine, and indole moieties, makes it an attractive candidate for further exploration. With advancements in synthetic chemistry, computational biology, and machine learning, this compound is poised to play a crucial role in the discovery and development of new therapeutic agents.